1,3-Dimethyl-2-(cyanomethylene)-2,3-dihydro-1H-benzoimidazole

• IUPAC Name: 2-(1,3-dimethylbenzimidazol-2-ylidene)acetonitrile
• InChI: InChI=1S/C11H11N3/c1-13-9-5-3-4-6-10(9)14(2)11(13)7-8-12/h3-7H,1-2H3
• InChI Key: HNZUZSNCWCFZCJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(C1=CC#N)C
• Molecular Formula: C11H11N3
• Molecular Weight: 185.22 g/mol

Description

1,3-Dimethyl-2-(cyanomethylene)-2,3-dihydro-1H-benzoimidazole, also known as DMCM, is a chemical compound that belongs to the class of benzodiazepines. It is a potent antagonist of the GABAA receptor, which is a major inhibitory neurotransmitter in the central nervous system. DMCM is used extensively in scientific research to study the effects of GABAA receptor antagonists on the brain and behavior.

Mechanism of Action

1,3-Dimethyl-2-(cyanomethylene)-2,3-dihydro-1H-benzoimidazole acts as a competitive antagonist of the GABAA receptor, which is a major inhibitory neurotransmitter in the central nervous system. It binds to the benzodiazepine site on the receptor, which is located on the alpha subunit of the receptor complex. This binding reduces the affinity of the receptor for GABA, which leads to a decrease in the inhibitory effects of GABA on the brain and behavior. This mechanism of action is similar to other benzodiazepine antagonists, such as flumazenil.
Biochemical and physiological effects:
The biochemical and physiological effects of 1,3-Dimethyl-2-(cyanomethylene)-2,3-dihydro-1H-benzoimidazole are related to its mechanism of action as a GABAA receptor antagonist. 1,3-Dimethyl-2-(cyanomethylene)-2,3-dihydro-1H-benzoimidazole induces anxiety-like behavior in animal models, which is accompanied by changes in neurotransmitter levels and neural activity in the brain. 1,3-Dimethyl-2-(cyanomethylene)-2,3-dihydro-1H-benzoimidazole also impairs learning and memory, which is related to the role of GABAA receptors in synaptic plasticity and long-term potentiation. In addition, 1,3-Dimethyl-2-(cyanomethylene)-2,3-dihydro-1H-benzoimidazole can induce seizures and convulsions, which is related to the role of GABAA receptors in the regulation of neuronal excitability.

Advantages and Limitations for Lab Experiments

1,3-Dimethyl-2-(cyanomethylene)-2,3-dihydro-1H-benzoimidazole is a potent and selective antagonist of the GABAA receptor, which makes it a useful tool for studying the role of GABAA receptors in the brain and behavior. It is also relatively easy to synthesize and has a long shelf life, which makes it a cost-effective research tool. However, 1,3-Dimethyl-2-(cyanomethylene)-2,3-dihydro-1H-benzoimidazole has some limitations for lab experiments, including its potential toxicity and its ability to induce seizures and convulsions. These limitations require careful dosing and monitoring in animal experiments.

Future Directions

There are several future directions for 1,3-Dimethyl-2-(cyanomethylene)-2,3-dihydro-1H-benzoimidazole research, including the development of more selective and potent GABAA receptor antagonists, the study of the role of GABAA receptors in psychiatric disorders such as anxiety and depression, and the study of the role of GABAA receptors in drug dependence and withdrawal. In addition, the development of new methods for delivering 1,3-Dimethyl-2-(cyanomethylene)-2,3-dihydro-1H-benzoimidazole to specific brain regions could enhance its usefulness as a research tool. Finally, the study of the effects of 1,3-Dimethyl-2-(cyanomethylene)-2,3-dihydro-1H-benzoimidazole on other neurotransmitter systems, such as the glutamate system, could provide new insights into the complex interactions between neurotransmitters in the brain.

Synthesis Methods

1,3-Dimethyl-2-(cyanomethylene)-2,3-dihydro-1H-benzoimidazole can be synthesized using a variety of methods, including the reaction of 2-amino-5-methylbenzonitrile with methyl acetoacetate, followed by cyclization and reduction. Another method involves the reaction of 2-amino-5-methylbenzonitrile with ethyl 2-cyanoacetate, followed by cyclization and reduction. These methods result in the formation of 1,3-Dimethyl-2-(cyanomethylene)-2,3-dihydro-1H-benzoimidazole as a white crystalline powder.

Scientific Research Applications

1,3-Dimethyl-2-(cyanomethylene)-2,3-dihydro-1H-benzoimidazole is widely used in scientific research to study the effects of GABAA receptor antagonists on the brain and behavior. It is used to induce anxiety-like behavior in animal models, which is useful for studying the neural circuits and neurotransmitters involved in anxiety disorders. 1,3-Dimethyl-2-(cyanomethylene)-2,3-dihydro-1H-benzoimidazole is also used to study the effects of GABAA receptor antagonists on memory, learning, and cognition. In addition, 1,3-Dimethyl-2-(cyanomethylene)-2,3-dihydro-1H-benzoimidazole is used to study the role of GABAA receptors in the development of drug dependence and withdrawal.